![molecular formula C24H19ClN6O B303768 2-amino-4-(4-chlorophenyl)-5-oxo-7-phenyl-1-(1H-1,2,4-triazol-5-yl)-4,6,7,8-tetrahydroquinoline-3-carbonitrile](/img/structure/B303768.png)
2-amino-4-(4-chlorophenyl)-5-oxo-7-phenyl-1-(1H-1,2,4-triazol-5-yl)-4,6,7,8-tetrahydroquinoline-3-carbonitrile
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Overview
Description
2-amino-4-(4-chlorophenyl)-5-oxo-7-phenyl-1-(1H-1,2,4-triazol-5-yl)-4,6,7,8-tetrahydroquinoline-3-carbonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery.
Mechanism of Action
The mechanism of action of 2-amino-4-(4-chlorophenyl)-5-oxo-7-phenyl-1-(1H-1,2,4-triazol-5-yl)-4,6,7,8-tetrahydroquinoline-3-carbonitrile is not fully understood, but it has been proposed to act through multiple pathways. In cancer cells, it has been reported to induce apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR signaling pathway. It has also been shown to inhibit the growth of various microorganisms by disrupting their cell membranes and inhibiting their enzymes.
Biochemical and Physiological Effects
This compound has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that it can induce cell cycle arrest and apoptosis in cancer cells. It has also been reported to inhibit the growth of various microorganisms, including bacteria and fungi. In addition, this compound has been shown to inhibit the activity of various enzymes, including butyrylcholinesterase, acetylcholinesterase, and tyrosinase.
Advantages and Limitations for Lab Experiments
The advantages of using 2-amino-4-(4-chlorophenyl)-5-oxo-7-phenyl-1-(1H-1,2,4-triazol-5-yl)-4,6,7,8-tetrahydroquinoline-3-carbonitrile in lab experiments include its high purity, good yield, and potential applications in various fields. However, the limitations of using this compound include its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 2-amino-4-(4-chlorophenyl)-5-oxo-7-phenyl-1-(1H-1,2,4-triazol-5-yl)-4,6,7,8-tetrahydroquinoline-3-carbonitrile. One potential direction is to explore its potential applications as a fluorescent probe in biological imaging. Another direction is to investigate its potential as an inhibitor of other enzymes, such as proteases and kinases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in drug discovery.
Synthesis Methods
The synthesis method of 2-amino-4-(4-chlorophenyl)-5-oxo-7-phenyl-1-(1H-1,2,4-triazol-5-yl)-4,6,7,8-tetrahydroquinoline-3-carbonitrile involves the reaction of 4-chlorobenzaldehyde, 2-aminobenzophenone, and 1,2,4-triazole-5-carbaldehyde in the presence of ammonium acetate and acetic acid. The reaction is carried out under reflux conditions for several hours, followed by purification using column chromatography. This method has been reported to yield the desired product in good yields and with high purity.
Scientific Research Applications
2-amino-4-(4-chlorophenyl)-5-oxo-7-phenyl-1-(1H-1,2,4-triazol-5-yl)-4,6,7,8-tetrahydroquinoline-3-carbonitrile has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been reported to exhibit significant anticancer, antimicrobial, and antifungal activities. It has also been explored as a potential inhibitor of various enzymes, including butyrylcholinesterase, acetylcholinesterase, and tyrosinase. Additionally, this compound has been studied for its potential use as a fluorescent probe in biological imaging.
properties
Molecular Formula |
C24H19ClN6O |
---|---|
Molecular Weight |
442.9 g/mol |
IUPAC Name |
2-amino-4-(4-chlorophenyl)-5-oxo-7-phenyl-1-(1H-1,2,4-triazol-5-yl)-4,6,7,8-tetrahydroquinoline-3-carbonitrile |
InChI |
InChI=1S/C24H19ClN6O/c25-17-8-6-15(7-9-17)21-18(12-26)23(27)31(24-28-13-29-30-24)19-10-16(11-20(32)22(19)21)14-4-2-1-3-5-14/h1-9,13,16,21H,10-11,27H2,(H,28,29,30) |
InChI Key |
ZGWCCCQTRLXSAJ-UHFFFAOYSA-N |
SMILES |
C1C(CC(=O)C2=C1N(C(=C(C2C3=CC=C(C=C3)Cl)C#N)N)C4=NC=NN4)C5=CC=CC=C5 |
Canonical SMILES |
C1C(CC(=O)C2=C1N(C(=C(C2C3=CC=C(C=C3)Cl)C#N)N)C4=NC=NN4)C5=CC=CC=C5 |
Origin of Product |
United States |
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